Cas no 1629877-07-1 (4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde)

• Product Name: 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde
• CAS No: 1629877-07-1
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5464003
• Update Time: 2025-10-16

4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde
• COC12CCC(CC1)(C2)C=O
• Z3476853920

• Inchi： 1S/C9H14O2/c1-11-9-4-2-8(6-9,7-10)3-5-9/h7H,2-6H2,1H3
• InChI Key： WLGDJQCHBCNHTP-UHFFFAOYSA-N
• SMILES： O(C)C12CCC(C=O)(CC1)C2

Computed Properties

• Exact Mass: 154.099379685 g/mol
• Monoisotopic Mass: 154.099379685 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 154.21

Additional information on 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde

Introduction to 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde (CAS No. 1629877-07-1)

4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde, with the CAS number 1629877-07-1, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound belongs to the class of bicyclic aldehydes and features a methoxy group attached to a bicyclo[2.2.1]heptane framework, which imparts it with distinct chemical properties and reactivity.

The molecular structure of 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde is characterized by a seven-membered ring with two fused five-membered rings, forming a bicyclic system. The presence of the methoxy group at the 4-position and the aldehyde functional group at the 1-position endows this compound with a combination of aromatic and aliphatic characteristics, making it a valuable intermediate in organic synthesis.

Recent research has highlighted the versatility of 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde in various synthetic transformations. For instance, studies have shown that this compound can serve as a key building block in the synthesis of complex natural products and pharmaceuticals. Its unique structure allows for selective functionalization at different positions, facilitating the construction of diverse molecular architectures.

In the pharmaceutical industry, 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde has been explored for its potential as a lead compound in drug discovery programs. Its structural complexity and reactivity make it an attractive candidate for developing new therapeutic agents. Research has focused on its ability to modulate specific biological targets, such as enzymes and receptors, which are crucial for treating various diseases.

One notable application of 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde is in the development of anti-inflammatory drugs. Studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key inflammatory mediators, such as cyclooxygenase (COX) enzymes. This makes it a promising candidate for the treatment of inflammatory disorders like arthritis and other autoimmune conditions.

Beyond pharmaceuticals, 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde has also found applications in materials science. Its unique structural features make it suitable for use as a monomer in polymer synthesis, leading to the development of novel materials with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde has been optimized through various methods, including catalytic asymmetric synthesis and organocatalytic approaches. These methods have improved the efficiency and selectivity of the synthesis process, making it more accessible for large-scale production.

In conclusion, 4-Methoxybicyclo[2.2.1]heptane-1-carbaldehyde (CAS No. 1629877-07-1) is a versatile and structurally intriguing compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical properties and reactivity make it an invaluable intermediate in various synthetic transformations and a promising candidate for developing new therapeutic agents and advanced materials.